3-(2-chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2-chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CPDA and belongs to the class of acrylamide derivatives.
Mechanism of Action
The mechanism of action of CPDA involves its interaction with the target enzyme or protein, leading to inhibition of its activity. The exact mechanism may vary depending on the target molecule, but it is generally believed that CPDA binds to the active site of the enzyme or protein, thereby preventing its normal function.
Biochemical and Physiological Effects:
CPDA has been shown to have a variety of biochemical and physiological effects, depending on the target molecule and the experimental conditions. It has been found to inhibit the activity of several enzymes and proteins, including kinases, proteases, and phosphatases. It has also been shown to modulate cellular signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPDA in lab experiments is its potent inhibitory activity against a wide range of enzymes and proteins. This makes it a versatile tool for studying various biochemical and physiological processes. However, one limitation of CPDA is its potential toxicity, which may limit its use in certain experimental systems.
Future Directions
There are several potential future directions for research on CPDA. One area of interest is the development of CPDA-based drugs for the treatment of various diseases, such as cancer and inflammatory disorders. Another area of interest is the use of CPDA as a tool for studying cellular signaling pathways and gene expression. Additionally, further studies are needed to better understand the mechanism of action of CPDA and its potential side effects.
Synthesis Methods
The synthesis of CPDA can be achieved by reacting 2-chlorobenzaldehyde with 4,6-dimethyl-2-pyrimidinylamine in the presence of acetic acid and acetic anhydride. The resulting intermediate is then reacted with acryloyl chloride to obtain CPDA.
Scientific Research Applications
CPDA has been widely used in scientific research for its potential applications in various fields such as medicinal chemistry, drug discovery, and biological studies. It has been found to exhibit potent inhibitory activity against several enzymes and proteins, making it a promising candidate for drug development.
properties
IUPAC Name |
(E)-3-(2-chlorophenyl)-N-(4,6-dimethylpyrimidin-2-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O/c1-10-9-11(2)18-15(17-10)19-14(20)8-7-12-5-3-4-6-13(12)16/h3-9H,1-2H3,(H,17,18,19,20)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLZPSOZLBHKGGM-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)C=CC2=CC=CC=C2Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)NC(=O)/C=C/C2=CC=CC=C2Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-chlorophenyl)-N-(4,6-dimethyl-2-pyrimidinyl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.